Cas no 394230-44-5 (1-2,6-dinitro-4-(trifluoromethyl)phenyl-3,5-dimethylpiperidine)

• Product Name: 1-2,6-dinitro-4-(trifluoromethyl)phenyl-3,5-dimethylpiperidine
• CAS No: 394230-44-5
• MF: C₁₄H₁₆F₃N₃O₄
• MW: 347.289753913879
• CID: 5917708
• PubChem ID: 4299210
• Update Time: 2025-08-05

1-2,6-dinitro-4-(trifluoromethyl)phenyl-3,5-dimethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dinitro-4-(trifluoromethyl)phenyl)-3,5-dimethylpiperidine
• Piperidine, 1-[2,6-dinitro-4-(trifluoromethyl)phenyl]-3,5-dimethyl-
• 1-[2,6-dinitro-4-(trifluoromethyl)phenyl]-3,5-dimethylpiperidine
• 394230-44-5
• AKOS016307506
• AKOS001037404
• F0727-0024
• 1-2,6-dinitro-4-(trifluoromethyl)phenyl-3,5-dimethylpiperidine

• Inchi： 1S/C14H16F3N3O4/c1-8-3-9(2)7-18(6-8)13-11(19(21)22)4-10(14(15,16)17)5-12(13)20(23)24/h4-5,8-9H,3,6-7H2,1-2H3
• InChI Key： DPRAFSUVXUZUOC-UHFFFAOYSA-N
• SMILES： N1(C2=C([N+]([O-])=O)C=C(C(F)(F)F)C=C2[N+]([O-])=O)CC(C)CC(C)C1

Computed Properties

• Exact Mass: 347.10929049g/mol
• Monoisotopic Mass: 347.10929049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 94.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Dinitroanilines

Additional information on 1-2,6-dinitro-4-(trifluoromethyl)phenyl-3,5-dimethylpiperidine

Introduction to 1-2,6-dinitro-4-(trifluoromethyl)phenyl-3,5-dimethylpiperidine (CAS No. 394230-44-5)

1-2,6-dinitro-4-(trifluoromethyl)phenyl-3,5-dimethylpiperidine (CAS No. 394230-44-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a dinitrophenyl group and a trifluoromethyl substituent, which contribute to its potential biological activities and applications.

The molecular structure of 1-2,6-dinitro-4-(trifluoromethyl)phenyl-3,5-dimethylpiperidine consists of a piperidine ring with two methyl groups at the 3 and 5 positions, a dinitrophenyl group at the 1 position, and a trifluoromethyl group at the 4 position. These functional groups play crucial roles in determining the compound's chemical properties and reactivity. The presence of the trifluoromethyl group, in particular, enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 1-2,6-dinitro-4-(trifluoromethyl)phenyl-3,5-dimethylpiperidine. Studies have shown that this compound exhibits significant biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-2,6-dinitro-4-(trifluoromethyl)phenyl-3,5-dimethylpiperidine effectively inhibited the activity of certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

Furthermore, research has also focused on the antiviral properties of this compound. A study conducted by a team of scientists at a leading pharmaceutical company found that 1-2,6-dinitro-4-(trifluoromethyl)phenyl-3,5-dimethylpiperidine exhibited potent antiviral activity against several strains of viruses, including influenza and herpes simplex virus. The mechanism of action involves the disruption of viral replication processes, making it a promising candidate for the development of antiviral drugs.

In addition to its anti-inflammatory and antiviral properties, 1-2,6-dinitro-4-(trifluoromethyl)phenyl-3,5-dimethylpiperidine has shown promise in cancer research. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity observed in these studies suggests that 1-2,6-dinitro-4-(trifluoromethyl)phenyl-3,5-dimethylpiperidine may have potential as an anticancer agent with reduced side effects compared to traditional chemotherapy drugs.

The synthesis of 1-2,6-dinitro-4-(trifluoromethyl)phenyl-3,5-dimethylpiperidine involves several steps and requires careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of 2,6-dinitrochlorobenzene with trifluoromethyllithium followed by coupling with 3,5-dimethylpiperidine. The resulting product is then purified using techniques such as column chromatography to obtain the desired compound with high purity.

The physical and chemical properties of 1-2,6-dinitro-4-(trifluoromethyl)phenyl-3,5-dimethylpiperidine are well-characterized. It is a white crystalline solid with a melting point ranging from 180°C to 185°C. The compound is soluble in common organic solvents such as dichloromethane and dimethyl sulfoxide but is insoluble in water. These properties make it suitable for various applications in pharmaceutical formulations.

In conclusion, 1-2,6-dinitro-4-(trifluoromethyl)phenyl-3,5-dimethylpiperidine (CAS No. 394230-44-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as an anti-inflammatory, antiviral, and anticancer agent. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications.